Cas no 1805735-97-0 (Ethyl 4-bromo-3-(3-chloropropyl)benzoate)

• Product Name: Ethyl 4-bromo-3-(3-chloropropyl)benzoate
• CAS No: 1805735-97-0
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4972207
• Update Time: 2025-05-19

Ethyl 4-bromo-3-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(3-chloropropyl)benzoate

• Inchi： 1S/C12H14BrClO2/c1-2-16-12(15)10-5-6-11(13)9(8-10)4-3-7-14/h5-6,8H,2-4,7H2,1H3
• InChI Key： WBHJWJANRMQZEY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C=C1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-bromo-3-(3-chloropropyl)benzoate

Ethyl 4-bromo-3-(3-chloropropyl)benzoate (CAS No. 1805735-97-0): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-bromo-3-(3-chloropropyl)benzoate (CAS No. 1805735-97-0) is a significant compound in the realm of organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural properties make it a valuable intermediate in synthetic chemistry, enabling the creation of complex molecules with diverse applications. This introduction delves into the compound's chemical characteristics, synthesis methods, and its emerging role in cutting-edge research.

The molecular structure of Ethyl 4-bromo-3-(3-chloropropyl)benzoate consists of a benzoate core substituted with a bromine atom at the 4-position and a chloropropyl group at the 3-position. This arrangement imparts distinct reactivity, making it a versatile building block for further functionalization. The presence of both bromine and chlorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems and amine derivatives.

In recent years, there has been growing interest in leveraging Ethyl 4-bromo-3-(3-chloropropyl)benzoate for the development of novel pharmaceuticals. Its benzoate moiety is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. For instance, derivatives of benzoic acid have shown promise in treating neurological disorders, inflammation, and infectious diseases. The bromine and chloropropyl substituents provide handles for further chemical manipulation, allowing researchers to fine-tune the pharmacokinetic properties of these compounds.

The synthesis of Ethyl 4-bromo-3-(3-chloropropyl)benzoate typically involves multi-step reactions starting from commercially available precursors. One common approach involves the bromination of 3-(3-chloropropyl)benzoic acid followed by esterification with ethanol. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the bromine and chloropropyl groups in a controlled manner. These synthetic strategies highlight the compound's adaptability and its suitability for large-scale production.

Recent studies have highlighted the potential of Ethyl 4-bromo-3-(3-chloropropyl)benzoate as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry due to their prevalence in natural products and biological active agents. For example, researchers have utilized this compound to construct pyrazole and triazole derivatives, which exhibit antimicrobial and anti-inflammatory properties. The ability to modify the benzoate core while maintaining the integrity of the bromine and chloropropyl groups offers chemists a high degree of flexibility in designing novel molecules.

The pharmaceutical industry has also explored Ethyl 4-bromo-3-(3-chloropropyl)benzoate for its potential role in drug discovery. Its structural features make it an attractive candidate for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. By incorporating this compound into drug candidates, scientists can exploit its ability to modulate protein-protein interactions and enzyme activities. Preliminary computational studies suggest that derivatives of this compound may exhibit potent binding affinity to target proteins, warranting further experimental validation.

Beyond pharmaceuticals, Ethyl 4-bromo-3-(3-chloropropyl)benzoate has found applications in agrochemical research. The agrochemical industry continuously seeks innovative compounds to enhance crop protection strategies. Benzoate derivatives have been shown to possess herbicidal and fungicidal properties, making them valuable in developing environmentally sustainable agricultural practices. The unique reactivity of this compound allows for the synthesis of novel agrochemicals with improved efficacy and reduced environmental impact.

The future prospects of Ethyl 4-bromo-3-(3-chloropropyl)benzoate are promising, with ongoing research aimed at expanding its utility across multiple domains. Advances in synthetic methodologies will likely unlock new possibilities for its application in drug discovery, materials science, and industrial chemistry. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping the future of chemical research.